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Compound of Interest

Compound Name: 6-Ethyl-3-decanol

Cat. No.: B1618612 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 6-Ethyl-3-decanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties

of 6-Ethyl-3-decanol, specifically its boiling point and density. This document outlines the

experimentally determined values for these properties and provides detailed protocols for their

measurement, ensuring accurate and reproducible results in a laboratory setting.

Quantitative Data Summary
The fundamental physical properties of 6-Ethyl-3-decanol are summarized in the table below.

These values are critical for a variety of applications, including reaction engineering,

purification process design, and formulation development.

Property Value Units Conditions

Boiling Point 239.2 °C at 760 mmHg

Density 0.828 g/cm³ Not Specified

Experimental Protocols
Accurate determination of the boiling point and density is essential for the characterization of 6-
Ethyl-3-decanol. The following sections detail standardized laboratory procedures for

obtaining these measurements.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a high-boiling liquid such as 6-Ethyl-3-decanol, the capillary method using a

Thiele tube or a similar heating apparatus is a common and reliable technique.[1][2]

Materials:

Thiele tube or other suitable heating bath (e.g., oil bath on a hot plate)

High-range thermometer (-10 to 400 °C)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or hot plate)

Stand and clamps

Sample of 6-Ethyl-3-decanol

Procedure:

A small amount of 6-Ethyl-3-decanol is placed into the fusion tube.

A capillary tube, which has been sealed at one end, is inverted and placed into the fusion

tube containing the liquid sample.

The fusion tube is securely attached to a thermometer. The bulb of the thermometer and the

fusion tube should be at the same level.

The entire assembly is then immersed in a Thiele tube or an oil bath.

The apparatus is heated slowly and uniformly.[1]

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.
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Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from

the open end of the capillary tube.

The temperature at which this vigorous bubbling occurs is recorded as the boiling point of

the liquid.[1]

To confirm the boiling point, the heat source can be removed, and the temperature at which

the liquid just begins to enter the capillary tube upon cooling is also noted. This temperature

should be very close to the boiling point recorded during heating.

Determination of Density
The density of a liquid is its mass per unit volume. A precise method for determining the density

of liquids is through the use of a pycnometer, also known as a specific gravity bottle.[3][4][5][6]

This method is capable of high accuracy.[7]

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)[4][5]

[6]

Analytical balance (accurate to at least 0.001 g)

Constant temperature water bath

Thermometer

Sample of 6-Ethyl-3-decanol

Distilled water (for calibration)

Acetone (for cleaning and drying)

Procedure:

Calibration of the Pycnometer:
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The pycnometer is thoroughly cleaned, rinsed with distilled water, then with acetone, and

dried completely.

The mass of the clean, dry, and empty pycnometer (m₀) is accurately measured using an

analytical balance.

The pycnometer is then filled with distilled water of a known temperature and density. The

stopper is inserted, and any excess water that emerges from the capillary is carefully

wiped away.

The mass of the pycnometer filled with water (m₁) is measured.

The volume of the pycnometer (V) can be calculated using the density of water (ρ_water)

at the measurement temperature: V = (m₁ - m₀) / ρ_water.

Measurement of the Sample Density:

The calibrated pycnometer is emptied, cleaned, and dried as before.

The pycnometer is filled with 6-Ethyl-3-decanol.

The stopper is inserted, and any excess liquid is carefully removed from the exterior.

The mass of the pycnometer filled with the sample (m₂) is measured.

The density of the 6-Ethyl-3-decanol (ρ_sample) is then calculated using the formula:

ρ_sample = (m₂ - m₀) / V.

Logical Workflow Diagram
The following diagram illustrates the general workflow for the experimental determination of the

boiling point and density of a liquid chemical sample like 6-Ethyl-3-decanol.

Caption: Experimental workflow for determining the boiling point and density.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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